tert-Butyl 7-bromo-1H-indole-1-carboxylate
Cat. No. B1294758
M. Wt: 296.16 g/mol
InChI Key: QKTLZTNNVUGEOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Palladium (II) acetate (37.9 mg, 0.17 mmol) and 2-dicyclohexylphosphino-2',6'-di-i-propoxy-1,1'-biphenyl (158 mg, 0.34 mmol) were dissolved in toluene (3 mL) and the resulting solution degassed and purged with nitrogen. The mixture was warmed to 50°C for 15 mins. In a separate vessel, were mixed tert-butyl piperazine-1-carboxylate (314 mg, 1.69 mmol), tert-butyl 7-bromo-1H-indole-1-carboxylate (500 mg, 1.69 mmol) and sodium-t-butoxide (243 mg, 2.53 mmol) in toluene at ambient temperature. The mixture was degassed and purged with nitrogen. The catalyst solution was added and the resulting mixture heated at 100°C under nitrogen overnight. The main product of the reaction is 7-bromoindole. Boc has been lost (high temp, base). Only small trace desired product visible in UPLC. Reaction abandoned. Try lower temps, different base?
Quantity
0.000338 mol
Type
catalyst
Reaction Step Five
Identifiers
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CUSTOM
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756
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reaction index
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NAME
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1.3.1 [N-arylation with Ar-X] Bromo Buchwald-Hartwig amination
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reaction type
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Inputs
Step One
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Name
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Quantity
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0.00253 mol
|
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Type
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reagent
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Smiles
|
CC(C)(C)[O-].[Na+]
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Step Two
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Name
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|
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Quantity
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0.006 L
|
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Type
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solvent
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Smiles
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CC1=CC=CC=C1
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Step Three
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Name
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Quantity
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0.00169 mol
|
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Type
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reactant
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Smiles
|
CC(C)(C)OC(=O)N1CCNCC1
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Step Four
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Name
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Quantity
|
0.00169 mol
|
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Type
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reactant
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Smiles
|
CC(C)(C)OC(=O)N1C=CC2=C1C(=CC=C2)Br
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Step Five
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Name
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Quantity
|
0.000338 mol
|
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Type
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catalyst
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Smiles
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CC(C)OC1=C(C(=CC=C1)OC(C)C)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4
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Name
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Quantity
|
0.000169 mol
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Type
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catalyst
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Smiles
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CC(=O)O.CC(=O)O.[Pd]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 (± 10) °C
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Other
Outcomes
Product
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Name
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Type
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product
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Smiles
|
CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC3=C2N(C=C3)C(=O)OC(C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 0% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
